Cas no 2228482-21-9 (3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxopropanoic acid)

• Product Name: 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxopropanoic acid
• CAS No: 2228482-21-9
• MF: C₇H₇N₃O₅
• MW: 213.147581338882
• CID: 6561287
• PubChem ID: 165705564
• Update Time: 2025-05-21

3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxopropanoic acid
• EN300-1805942
• 2228482-21-9

• Inchi： 1S/C7H7N3O5/c1-9-4(2-6(11)7(12)13)5(3-8-9)10(14)15/h3H,2H2,1H3,(H,12,13)
• InChI Key： NFHVZHWSHKXPMK-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1=C(C=NN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.03857033g/mol
• Monoisotopic Mass: 213.03857033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 118Ų

Additional information on 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxopropanoic acid

Comprehensive Overview of 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxopropanoic acid (CAS No. 2228482-21-9)

3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxopropanoic acid (CAS No. 2228482-21-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and oxopropanoic acid moieties, exhibits potential applications in drug discovery and crop protection. Its molecular structure, featuring a nitro group and a methyl substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a precursor for developing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The compound's CAS number 2228482-21-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent studies highlight its relevance in addressing antibiotic resistance, a pressing global health challenge. By targeting bacterial enzymes, derivatives of 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxopropanoic acid may offer new avenues for combating multidrug-resistant pathogens. Additionally, its agrochemical potential is being explored, particularly in designing eco-friendly pesticides that minimize environmental impact—a topic increasingly prioritized by sustainability-driven industries.

From a synthetic chemistry perspective, the compound's reactive ketone group and nitro functionality enable diverse chemical modifications. This adaptability is crucial for optimizing bioactivity and pharmacokinetic properties, key factors in drug development. Computational modeling and high-throughput screening have accelerated its evaluation, reflecting the integration of AI-driven drug design in modern research. Such advancements address frequent queries like "how to improve drug efficacy using heterocyclic compounds" or "role of nitro groups in medicinal chemistry," which dominate academic and industrial discourse.

In the context of green chemistry, the compound's synthesis pathways are being refined to reduce hazardous byproducts, resonating with the sustainable manufacturing trend. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure purity, a critical consideration for regulatory compliance. The compound's stability under varying pH conditions also makes it a candidate for formulation studies, addressing common challenges in drug delivery systems.

Market analysts note rising interest in CAS 2228482-21-9 due to its niche applications and patentability. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this compound gain strategic importance. Its inclusion in chemical libraries for virtual screening further underscores its utility in targeted therapy development. For researchers, FAQs such as "synthetic routes for pyrazole-based acids" or "applications of nitro-heterocycles in agriculture" often lead to explorations of this molecule's capabilities.

Future directions may involve investigating its synergistic effects with other bioactive compounds or optimizing its scalable production methods. With the life sciences sector increasingly adopting digital tools for R&D, 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxopropanoic acid exemplifies how traditional chemistry intersects with cutting-edge technology to solve contemporary challenges.